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Compound of Interest

Compound Name: Navacaprant

Cat. No.: B606418 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Navacaprant, a selective κ-opioid receptor (KOR) antagonist used in laboratory research.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance.

I. Understanding the Hazard Profile of Navacaprant
Navacaprant is classified with the following hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS):

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

A comprehensive summary of Navacaprant's identifiers and hazard information is provided in

the table below.
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Identifier CAS Number
Molecular

Formula

Molecular

Weight

GHS Hazard

Statements

Navacaprant 2244614-14-8[1]
C25H32FN5O2[1

]
453.56 g/mol

H302: Harmful if

swallowedH315:

Causes skin

irritationH319:

Causes serious

eye irritation

II. Proper Disposal Protocol for Navacaprant
The following step-by-step procedure outlines the recommended process for the safe disposal

of Navacaprant and associated contaminated materials. This process is designed to comply

with general laboratory safety standards and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Navacaprant for disposal, all personnel must wear appropriate PPE to

minimize exposure risks. This includes:

Protective gloves (e.g., nitrile)

Protective clothing (e.g., laboratory coat)

Eye protection (e.g., safety glasses with side shields or goggles)

Face protection (e.g., face shield) if there is a risk of splashing

Step 2: Waste Segregation

Proper segregation of waste is crucial. Prepare designated, clearly labeled waste containers for

the following categories:

Unused or Expired Navacaprant: This includes pure compound, stock solutions, and any

formulations.
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Contaminated Labware: This includes items such as vials, pipette tips, and any glassware or

plasticware that has come into direct contact with Navacaprant.

Contaminated PPE: This includes used gloves, disposable lab coats, and other protective

gear worn during handling and disposal.

Step 3: Deactivation of Small Quantities (If Permissible by Institutional Policy)

For trace amounts of Navacaprant on surfaces or in non-hazardous solvents, consult your

institution's Environmental Health and Safety (EHS) office for approved chemical deactivation

methods. Do not attempt to neutralize Navacaprant without specific, validated protocols.

Step 4: Packaging for Disposal

Solid Waste: Place unused Navacaprant, contaminated solids (e.g., absorbent pads), and

disposable labware into a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect solutions containing Navacaprant in a compatible, sealed, and labeled

hazardous waste container. Avoid mixing with incompatible chemicals.

Sharps: All needles and syringes must be placed directly into a designated sharps container

without being crushed, clipped, or capped.

Step 5: Final Disposal

All waste streams containing Navacaprant must be disposed of in accordance with local, state,

and federal regulations. This typically involves collection by a licensed hazardous waste

disposal company. Contact your institution's EHS office to arrange for pickup and proper

disposal.

III. Experimental Workflow for Navacaprant Disposal
The following diagram illustrates the logical workflow for the safe disposal of Navacaprant in a

laboratory setting.
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Caption: Logical workflow for the proper disposal of Navacaprant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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